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Introduction

The NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome is a critical
component of the innate immune system.[1][2] It is a multi-protein complex that responds to a
wide variety of pathogen-associated molecular patterns (PAMPs) and damage-associated
molecular patterns (DAMPSs), triggering an inflammatory response.[1][3] Dysregulation of the
NLRP3 inflammasome is implicated in a host of chronic inflammatory and autoimmune
diseases.[4][5] NLRP3-IN-60 is a potent and selective small molecule inhibitor of the NLRP3
inflammasome, making it a valuable tool for studying the role of this pathway in disease and for
the development of novel therapeutics.[6]

Activation of the NLRP3 inflammasome is a two-step process.[1][3] The first signal, or
"priming," is typically initiated by microbial components like lipopolysaccharide (LPS) and leads
to the upregulation of NLRP3 and pro-interleukin-1f3 (pro-IL-1) gene expression.[3][7] The
second signal, triggered by stimuli such as extracellular ATP or nigericin, leads to the assembly
of the inflammasome complex.[1][8] This complex, consisting of NLRP3, the adaptor protein
ASC, and pro-caspase-1, facilitates the autocatalytic cleavage of pro-caspase-1 into its active
form, caspase-1.[1][2] Active caspase-1 then cleaves pro-IL-1[3 and pro-IL-18 into their mature,
pro-inflammatory forms, which are subsequently secreted from the cell.[2][3] Caspase-1 also
cleaves gasdermin D, leading to a form of inflammatory cell death known as pyroptosis.[1][3]
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These application notes provide detailed protocols for the in vitro characterization of NLRP3-
IN-60, including methods for assessing its inhibitory effects on cytokine secretion and
inflammasome activation.

Signaling Pathways

The following diagram illustrates the canonical NLRP3 inflammasome activation pathway and
the proposed mechanism of inhibition by NLRP3-IN-60.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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